Cas no 17801-46-6 (9H-Purin-6-amine,N,9-bis(2-furanylmethyl)-)
17801-46-6 structure
Product Name:9H-Purin-6-amine,N,9-bis(2-furanylmethyl)-
CAS No:17801-46-6
MF:C15H13N5O2
MW:295.296022176743
CID:232144
PubChem ID:319122
Update Time:2025-04-19
9H-Purin-6-amine,N,9-bis(2-furanylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,N,9-bis(2-furanylmethyl)-
- N,9-bis(furan-2-ylmethyl)purin-6-amine
- DTXSID00312711
- NSC-260662
- NSC260662
- 17801-46-6
-
- Inchi: 1S/C15H13N5O2/c1-3-11(21-5-1)7-16-14-13-15(18-9-17-14)20(10-19-13)8-12-4-2-6-22-12/h1-6,9-10H,7-8H2,(H,16,17,18)
- InChI Key: WKGJOUQYUSYQBL-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CN1C=NC2C(=NC=NC1=2)NCC1=CC=CO1
Computed Properties
- Exact Mass: 295.10709
- Monoisotopic Mass: 295.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 81.9Ų
Experimental Properties
- Density: 1.45
- Boiling Point: 523.4°Cat760mmHg
- Flash Point: 270.4°C
- Refractive Index: 1.724
- PSA: 81.91
9H-Purin-6-amine,N,9-bis(2-furanylmethyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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